Cas no 1805119-58-7 (Methyl 5-cyano-3-methylpyridine-2-acetate)

• Product Name: Methyl 5-cyano-3-methylpyridine-2-acetate
• CAS No: 1805119-58-7
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 4904332
• Update Time: 2025-10-29

Methyl 5-cyano-3-methylpyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-3-methylpyridine-2-acetate

• Inchi： 1S/C10H10N2O2/c1-7-3-8(5-11)6-12-9(7)4-10(13)14-2/h3,6H,4H2,1-2H3
• InChI Key： GXQYHRQVOSTWEN-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C(C)=CC(C#N)=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 0.8
• Topological Polar Surface Area: 63

Additional information on Methyl 5-cyano-3-methylpyridine-2-acetate

Comprehensive Overview of Methyl 5-cyano-3-methylpyridine-2-acetate (CAS No. 1805119-58-7)

Methyl 5-cyano-3-methylpyridine-2-acetate (CAS No. 1805119-58-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique pyridine backbone and functional groups, serves as a versatile intermediate in the development of bioactive molecules. Its molecular structure, featuring a cyano group and a methyl ester, makes it particularly valuable for applications in drug discovery and material science.

In recent years, the demand for pyridine derivatives like Methyl 5-cyano-3-methylpyridine-2-acetate has surged due to their role in synthesizing novel therapeutic agents. Researchers are increasingly exploring its potential in creating kinase inhibitors and antiviral compounds, aligning with global trends in precision medicine and infectious disease treatment. The compound's CAS number 1805119-58-7 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

From a synthetic chemistry perspective, Methyl 5-cyano-3-methylpyridine-2-acetate offers distinct advantages. Its electron-withdrawing cyano group enhances reactivity in nucleophilic substitution reactions, while the methyl ester provides a handle for further derivatization. These properties make it a preferred choice for constructing complex heterocyclic systems, a topic of high interest in medicinal chemistry forums and patent applications.

The compound's stability under various conditions has also made it a subject of study in green chemistry initiatives. With the pharmaceutical industry emphasizing sustainable synthesis methods, CAS 1805119-58-7 is being evaluated for its compatibility with eco-friendly catalysts and solvent systems. This aligns with frequent search queries about "environmentally friendly pyridine synthesis" and "green approaches to heterocycles."

Analytical characterization of Methyl 5-cyano-3-methylpyridine-2-acetate typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, which are commonly discussed in chemical analysis communities. The compound's distinct spectral signatures facilitate its identification in complex reaction mixtures, addressing another frequent search concern about "pyridine derivative characterization methods."

In material science applications, researchers have investigated the compound's potential as a building block for functional polymers and coordination complexes. Its ability to participate in metal-ligand interactions makes it valuable for designing catalytic systems and sensor materials, topics that frequently appear in nanotechnology publications.

The commercial availability of Methyl 5-cyano-3-methylpyridine-2-acetate (CAS 1805119-58-7) through specialty chemical suppliers has facilitated its adoption across research institutions. Quality control parameters such as purity specifications and storage conditions are commonly searched aspects, reflecting user concerns about compound handling and reproducibility in synthetic workflows.

Looking forward, the scientific community anticipates expanded applications for this compound in bioconjugation chemistry and prodrug development. These emerging uses address current search trends focusing on "targeted drug delivery systems" and "smart pharmaceutical formulations," positioning Methyl 5-cyano-3-methylpyridine-2-acetate as a compound of continuing interest in cutting-edge research.